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Compound of Interest

Compound Name: 3,5-Dimethylphenyl acetate

CAS No.: 877-82-7

Cat. No.: B2364443

Get Quote

Executive Summary
3,5-Dimethylphenyl acetate (CAS: 877-82-7) is a highly versatile aromatic building block

utilized extensively in organic synthesis, medicinal chemistry, and materials science.

Structurally, the compound features an electron-withdrawing acetate group and two electron-

donating methyl groups at the meta positions. This unique substitution pattern dictates its

regioselectivity in electrophilic aromatic substitutions and its behavior in acid-catalyzed

migrations [1].

As a Senior Application Scientist, I have structured this guide to move beyond basic reaction

schemes. Here, we explore the fundamental causality behind experimental choices—such as

why pre-functionalization is often required before cross-coupling, and how thermodynamic

versus kinetic control dictates the outcome of its molecular rearrangements.
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The Fries rearrangement of 3,5-dimethylphenyl acetate is a classic method for synthesizing

highly substituted hydroxyacetophenones, which are critical precursors for biologically active

chalcones and flavonoids.

Mechanistic Insight
In the presence of a Lewis acid (e.g., AlCl₃) or a solid Brønsted acid (e.g., Zeolite Beta), the

acyl group migrates from the phenolic oxygen to the aromatic ring [2]. The two methyl groups at

the 3- and 5-positions sterically hinder the para position (position 4) and activate the ortho

positions (positions 2 and 6).

Kinetic Control (Low Temperature, <60 °C): Favors the formation of the ortho-migrated

product, 2-hydroxy-4,6-dimethylacetophenone, due to the proximity of the acylium ion

intermediate to the ortho carbon [3].

Thermodynamic Control (High Temperature, >120 °C): Can drive the reaction toward the

para-migrated product, 4-hydroxy-3,5-dimethylacetophenone, though steric crowding often

makes the ortho product the dominant species regardless of temperature unless specific

catalysts are used [4].
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Caption: Mechanistic divergence in the Fries rearrangement of 3,5-dimethylphenyl acetate.

Protocol 1.1: AlCl₃-Catalyzed Fries Rearrangement
This protocol is self-validating: the evolution of HCl gas and the color change of the complex

indicate active acylium ion formation.

Preparation: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir

bar, dropping funnel, and an inert gas (Argon) inlet.
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Activation: Suspend anhydrous AlCl₃ (2.5 equiv, 25 mmol) in dry nitromethane (20 mL) and

cool to 0–5 °C using an ice bath.

Addition: Dissolve 3,5-dimethylphenyl acetate (1.0 equiv, 10 mmol) in dry nitromethane (10

mL). Add this solution dropwise over 30 minutes to maintain the internal temperature below 5

°C.

Migration: Remove the ice bath and heat the mixture to 50 °C for 15 hours. Observation: The

solution will turn deep yellow/orange, indicating the formation of the aluminum-complexed

intermediate.

Quenching & Workup: Pour the cooled reaction mixture over crushed ice (50 g) containing

concentrated HCl (5 mL) to break the aluminum complex. Extract with Ethyl Acetate (3 × 30

mL).

Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and

concentrate. Purify via silica gel chromatography (Hexane:EtOAc 9:1) to yield 2-hydroxy-4,6-

dimethylacetophenone.

Electrophilic Pre-Functionalization: Synthesis of 4-
Iodo-3,5-dimethylphenyl acetate
To utilize the 3,5-dimethylphenyl scaffold in modern cross-coupling reactions, an aryl halide

handle is required.

Mechanistic Insight
Direct iodination of 3,5-dimethylphenyl acetate is sluggish because the acetate group is

mildly deactivating. To circumvent this, the industry-standard workflow involves a two-step

sequence: (1) Iodination of the highly activated 3,5-dimethylphenol, followed by (2) Acetylation

of the resulting 4-iodo-3,5-dimethylphenol [5]. The hydroxyl group strongly directs the iodine

electrophile to the para position, perfectly bisecting the two meta-methyl groups. The

subsequent acetylation protects the phenol, preventing it from poisoning palladium catalysts or

deprotonating under basic cross-coupling conditions.

Protocol 2.1: Two-Step Iodination and Acetylation
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Iodination: Dissolve 3,5-dimethylphenol (1.0 equiv) and NaHCO₃ (1.5 equiv) in methanol.

Slowly add a solution of I₂ (1.1 equiv) in methanol at room temperature. Stir for 12 hours.

Quench with saturated aqueous Na₂S₂O₃ to neutralize unreacted iodine. Extract with

dichloromethane (DCM), dry, and concentrate to isolate 4-iodo-3,5-dimethylphenol.

Acetylation: Dissolve the crude 4-iodo-3,5-dimethylphenol in DCM. Add a catalytic amount of

pyridine (0.1 equiv) and acetic anhydride (1.2 equiv) dropwise. Stir for 2–4 hours at room

temperature.

Validation: Monitor via TLC (Hexane:EtOAc 4:1). The highly polar phenol spot (Rf ~0.3) will

convert entirely to the non-polar acetate (Rf ~0.7). Wash the organic layer with 1 M HCl,

saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate to yield pure 4-iodo-3,5-
dimethylphenyl acetate.

Palladium-Catalyzed Suzuki-Miyaura Cross-
Coupling
With the iodo-acetate intermediate in hand, the molecule becomes a premium substrate for

Suzuki-Miyaura cross-coupling, enabling the synthesis of complex biaryl architectures [6].

Mechanistic Insight
Aryl iodides are exceptionally reactive in palladium-catalyzed cross-coupling due to the low

bond dissociation energy of the C–I bond, facilitating rapid oxidative addition to the Pd(0) active

species [7]. The acetate group is fully tolerated under mild carbonate-base conditions, allowing

the coupling to proceed without premature ester hydrolysis.
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Caption: Palladium-catalyzed Suzuki-Miyaura cross-coupling cycle for the iodo-derivative.

Protocol 3.1: Biaryl Synthesis via Suzuki Coupling
Setup: To a flame-dried Schlenk tube, add 4-iodo-3,5-dimethylphenyl acetate (1.0 mmol),

arylboronic acid (1.2 mmol), K₂CO₃ (2.0 mmol), Pd(OAc)₂ (2 mol%), and PPh₃ (4 mol%).

Degassing: Evacuate and backfill the vessel with Argon three times.

Solvent Addition: Inject a degassed mixture of Toluene/Ethanol/Water (5:1:1 v/v/v, 7 mL

total).

Reaction: Heat the biphasic mixture to 90 °C with vigorous stirring for 12–24 hours.
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Workup: Cool to room temperature, dilute with EtOAc (20 mL), and separate the layers.

Wash the organic phase with water and brine, dry over Na₂SO₄, and purify via flash

chromatography.

Quantitative Data Summaries
The following table benchmarks the expected yields and conditions for the primary applications

of 3,5-dimethylphenyl acetate and its derivatives, providing a reliable reference for reaction

planning.

Reaction
Type

Substrate
Reagents /
Catalyst

Conditions
Principal
Product

Typical
Yield

Fries

Rearrangeme

nt

3,5-

Dimethylphen

yl acetate

AlCl₃ (2.5 eq)
Nitromethane

, 50 °C, 15 h

2-Hydroxy-

4,6-

dimethylaceto

phenone

75 - 85%

Green Fries

Rearrangeme

nt

3,5-

Dimethylphen

yl acetate

Zeolite Beta

(BEA)

Toluene, 150

°C, 6 h

4-Hydroxy-

3,5-

dimethylaceto

phenone

60 - 70%

Iodination

3,5-

Dimethylphen

ol

I₂, NaHCO₃
Methanol, RT,

12 h

4-Iodo-3,5-

dimethylphen

ol

88 - 92%

Acetylation

4-Iodo-3,5-

dimethylphen

ol

Ac₂O,

Pyridine (cat)
DCM, RT, 3 h

4-Iodo-3,5-

dimethylphen

yl acetate

> 95%

Suzuki-

Miyaura

Coupling

4-Iodo-3,5-

dimethylphen

yl acetate

Aryl-B(OH)₂,

Pd(OAc)₂,

K₂CO₃

PhMe/EtOH/

H₂O, 90 °C,

12 h

Biaryl acetate

derivative
80 - 95%
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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